2-fluoro-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[4-(4-methyl-5-oxotetrazol-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C14H12FN5O3S/c1-19-14(21)20(18-17-19)11-8-6-10(7-9-11)16-24(22,23)13-5-3-2-4-12(13)15/h2-9,16H,1H3
• InChI Key: ONIXRLHKBHSXSH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(N=N1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C14H12FN5O3S
• Molecular Weight: 349.34 g/mol

Description

2-fluoro-N-(4-(4-methyl-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C14H12FN5O3S and its molecular weight is 349.34. The purity is usually 95%.
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Scientific Research Applications

Cyclooxygenase-2 Inhibition

Research has demonstrated the significance of fluorine substitution in benzenesulfonamides for preserving COX-2 potency and notably increasing selectivity towards COX-1/COX-2 enzymes. This has led to the identification of potent, selective, and orally active COX-2 inhibitors for treating conditions like rheumatoid arthritis and acute pain (Hashimoto et al., 2002).

Kynurenine 3-Hydroxylase Inhibition

N-(4-phenylthiazol-2-yl)benzenesulfonamides have been identified as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme pivotal in the kynurenine pathway, which is important in neurodegenerative diseases. Compounds demonstrated significant in vitro inhibition and potential for investigating the pathophysiological role of the kynurenine pathway following neuronal injury (Röver et al., 1997).

Carbonic Anhydrase Inhibition

Studies on 1,3,5-trisubstituted-pyrazolines have shown that these compounds, including those with fluorine substituents, exhibit inhibitory effects against carbonic anhydrase I and II isoenzymes. This research provides a foundation for further detailed studies on carbonic anhydrase inhibition, which is relevant in conditions like glaucoma and epilepsy (Gul et al., 2016).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that similar compounds have shown to interact with their targets leading to a variety of biological responses .

Biochemical Pathways

Related compounds have been associated with a broad range of biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

Compounds with similar structures have shown a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .